STACHYBOTRYLACTAM

• CAS No.: 163391-76-2
• Product Name: STACHYBOTRYLACTAM
• Molecular Formula: C23H31NO4
• Molecular Weight: 385.504
• IUPAC Name: 3,4'-dihydroxy-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-7,8-dihydro-3H-furo[2,3-e]isoindole]-6'-one
• Standard InChI: InChI=1S/C23H31NO4/c1-12-5-6-17-21(2,3)18(26)7-8-22(17,4)23(12)10-14-16(25)9-13-15(19(14)28-23)11-24-20(13)27/h9,12,17-18,25-26H,5-8,10-11H2,1-4H3,(H,24,27)
• Standard InChIKey: ZSVLMDBFFSSVAK-UHFFFAOYSA-N
• SMILES: CC1CCC2C(C(CCC2(C13CC4=C(C=C5C(=C4O3)CNC5=O)O)C)O)(C)C
• Appearance: Light Tan Lyophilisate
• Synonyms: (1/'R,2/'R,4/'aS,6/'R,8/'aS)-3/',4/',4/'a,5/',6/',7,7/',8,8/',8/'a-decahydro-4,6/'-dihydroxy-2/',5/',5/',8/'a-tetramethyl-spiro[2H-furo[2,3-e]isoindole-2,1/'(2/'H)-naphthalen]-6(3H)-one
• Reference: Total synthesis and structure revision of Stachybotrys spirolactams. Deng W.P. et al. J. Org. Chem. 2003, 68, 7422.Novel spirodihydrobenzofuranlactams as antagonists of endothelin and as inhibitors of HIV-1 protease produced by Stachybotrys sp. I. Fermentation, isolation and biological activity. Roggo B.E. et al. J. Antibiot. 1996, 49, 13.Stachybotrys toxins I, Jarvis B.B. et al. Nat. Toxins 1995, 3, 10.
• PubChem Compound: 45934402
• Last Modified: Nov 11 2021